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Compound of Interest

Compound Name: metazachlor ESA

Cat. No.: B6595042 Get Quote

An In-depth Technical Guide to Metazachlor ESA
This guide provides a detailed overview of Metazachlor ethanesulfonic acid (ESA), a significant

metabolite of the herbicide metazachlor. It is intended for researchers, scientists, and

professionals in drug development and environmental science, offering comprehensive data on

its chemical structure, properties, and formation.

Chemical Identity and Structure
Metazachlor ESA is an environmental transformation product of the chloroacetamide

herbicide, metazachlor.[1][2] The chemical transformation involves the substitution of the

chlorine atom on the acetyl group of metazachlor with a sulfonic acid group, leading to the

formation of the ethanesulfonic acid derivative.

Metazachlor:

IUPAC Name: 2-chloro-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)acetamide[2][3]

CAS Number: 67129-08-2[2][3]

Molecular Formula: C₁₄H₁₆ClN₃O[2][3]

Metazachlor ESA:

IUPAC Name: 2-[2,6-dimethyl-N-(pyrazol-1-ylmethyl)anilino]-2-oxoethanesulfonic acid[1][4]
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CAS Number: 172960-62-2[1][4]

Molecular Formula: C₁₄H₁₇N₃O₄S[1][4]

The structural relationship between the parent compound and its metabolite is visualized

below.

Metazachlor Metazachlor ESA

Environmental Transformation

Click to download full resolution via product page

Chemical structures of Metazachlor and Metazachlor ESA.

Physicochemical and Analytical Data
The following table summarizes key quantitative data for Metazachlor ESA. This information is

crucial for its detection, quantification, and toxicological assessment.
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Property Value Reference(s)

Molecular Weight 323.37 g/mol [1][4]

Monoisotopic Mass 323.09397721 Da [1]

Molecular Formula C₁₄H₁₇N₃O₄S [1][4]

CAS Number 172960-62-2 [1][4]

SMILES
Cc1cccc(C)c1N(Cn2cccn2)C(=

O)CS(=O)(=O)O
[4]

InChI

InChI=1S/C14H17N3O4S/c1-

11-5-3-6-12(2)14(11)17(10-16-

8-4-7-15-16)13(18)9-

22(19,20)21/h3-8H,9-10H2,1-

2H3,(H,19,20,21)

[4]

Predicted XlogP 1.0 [5]

Formation Pathway
Metazachlor undergoes transformation in the environment to form Metazachlor ESA. This

process is a key part of its degradation profile. The proposed pathway involves the substitution

of the chloro group with a sulfonic acid group.

Metazachlor
(C₁₄H₁₆ClN₃O)

Environmental Transformation
(e.g., microbial degradation,
oxidation and substitution)

Metazachlor ESA
(C₁₄H₁₇N₃O₄S)
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Transformation of Metazachlor to Metazachlor ESA.

Experimental Protocols
Detailed experimental protocols for the synthesis of Metazachlor ESA are not extensively

available in public literature, as it is primarily a transformation product. However, its analysis in

environmental samples is well-documented. A general workflow for the analysis of Metazachlor
ESA in water samples is outlined below.

General Analytical Workflow for Metazachlor ESA in Water Samples

This workflow is based on typical methods for the analysis of pesticide metabolites in aqueous

matrices.
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Analytical Workflow

1. Sample Collection
(Aqueous Sample)

2. Filtration
(e.g., 0.45 µm filter)

3. Solid Phase Extraction (SPE)
(Enrichment and Clean-up)

4. Elution
(e.g., with organic solvent)

5. Concentration
(Under nitrogen stream)

6. LC-MS/MS Analysis
(e.g., LC-ESI-QTOF)

7. Data Analysis
(Quantification and Confirmation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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